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onic acid
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For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-(2-
Methoxyethylcarbamoyl)phenylboronic acid, CAS number 850589-34-3. It is intended for an
audience of researchers, scientists, and professionals in drug development. This document
delves into the compound's fundamental properties, synthesis, and primary applications, with a
particular focus on its role in Suzuki-Miyaura cross-coupling reactions. Detailed experimental
protocols, mechanistic insights, and practical considerations are provided to facilitate its
effective use in a laboratory setting.

Part 1: Core Compound Profile
Chemical and Physical Properties

4-(2-Methoxyethylcarbamoyl)phenylboronic acid is a substituted phenylboronic acid that
serves as a versatile reagent in organic synthesis. Its key properties are summarized below.

Table 1: Physicochemical Properties
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Property Value

CAS Number 850589-34-3

Molecular Formula C10H14BNOA4

Molecular Weight 223.03 g/mol [1]

Appearance White to off-white solid[1]

Melting Point 120-124 °C[1]

Storage Temperature Room temperature, under inert atmosphere[1]

Soluble in organic solvents such as methanol,

Solubilty DMSO, and DMF.

Synonyms for this compound include: 4-(2-Methoxyethylaminocarbonyl)benzeneboronic acid
and [4-(2-Methoxyethylcarbamoyl)phenyl]boronic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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